Cas no 936-26-5 ((1-chloro-2-methylpropyl)benzene)

• Product Name: (1-chloro-2-methylpropyl)benzene
• CAS No: 936-26-5
• MF: C₁₀H₁₃Cl
• MW: 168.663222074509
• MDL: MFCD11934587
• CID: 814913
• PubChem ID: 316772
• Update Time: 2025-11-02

(1-chloro-2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-chloro-2-methylpropyl)-
• (1-chloro-2-methylpropyl)benzene
• SCHEMBL893216
• EN300-220902
• InChI=1/C10H13Cl/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10H,1-2H
• (1-chloro-2-methyl-propyl)-benzene
• DTXSID30311757
• NSC-245148
• NSC245148
• 936-26-5
• AKOS010093773
• isopropylbenzyl chloride

• MDL： MFCD11934587
• Inchi： 1S/C10H13Cl/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10H,1-2H3
• InChI Key： DVMSSEGSXWICNT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 168.0705781g/mol
• Monoisotopic Mass: 168.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1-chloro-2-methylpropyl)benzene

Exploring the Properties and Applications of (1-Chloro-2-methylpropyl)benzene (CAS No. 936-26-5)

(1-Chloro-2-methylpropyl)benzene, with the CAS number 936-26-5, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, also known as 1-chloro-2-methylpropyl benzene, belongs to the family of substituted benzenes, characterized by its unique chloro and methylpropyl functional groups. Its molecular structure lends itself to a range of chemical reactions, making it a valuable intermediate in synthetic chemistry.

The chemical properties of (1-chloro-2-methylpropyl)benzene include a moderate boiling point and solubility in common organic solvents, which enhances its utility in laboratory and industrial settings. Researchers often explore its reactivity in nucleophilic substitution reactions, where the chlorine atom can be replaced by other functional groups, enabling the synthesis of more complex molecules. This versatility makes it a sought-after compound in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

One of the trending topics in the chemical industry is the demand for sustainable and efficient synthetic intermediates. (1-Chloro-2-methylpropyl)benzene fits into this narrative due to its role in streamlining synthetic pathways. For instance, it is used in the preparation of fragrances and flavoring agents, where precision and purity are paramount. Additionally, its application in polymer chemistry as a modifying agent highlights its importance in material science.

From an SEO perspective, users frequently search for queries like "what is (1-chloro-2-methylpropyl)benzene used for" or "CAS 936-26-5 properties." Addressing these queries, this compound is often employed in organic synthesis due to its ability to introduce branched alkyl groups into aromatic systems. Its stability under various conditions also makes it a reliable choice for researchers working on novel chemical entities.

Another hot topic is the green chemistry movement, which emphasizes minimizing waste and using safer chemicals. While (1-chloro-2-methylpropyl)benzene is not inherently green, its efficient utilization in multi-step syntheses can reduce overall waste, aligning with broader sustainability goals. Companies are increasingly looking for ways to integrate such intermediates into eco-friendlier processes, which is why this compound remains relevant in contemporary research.

In the pharmaceutical industry, 1-chloro-2-methylpropyl benzene serves as a building block for active pharmaceutical ingredients (APIs). Its structural motif is found in several drug candidates, particularly those targeting central nervous system disorders. Researchers are also investigating its potential in creating chiral compounds, which are crucial for developing enantiomerically pure drugs—a growing area of interest in medicinal chemistry.

For those searching "how to handle (1-chloro-2-methylpropyl)benzene safely," it is important to note that standard laboratory precautions apply. Proper ventilation, personal protective equipment (PPE), and adherence to safety protocols are essential when working with this compound. While it is not classified as highly hazardous, responsible handling ensures safe and effective use in research and industrial applications.

The market dynamics for (1-chloro-2-methylpropyl)benzene reflect its niche but growing demand. Specialty chemical suppliers often stock this compound due to its utility in custom synthesis. Pricing trends can vary based on purity and scale, with bulk purchases typically offering cost advantages. As industries continue to innovate, the demand for tailored intermediates like this is expected to rise.

In summary, (1-chloro-2-methylpropyl)benzene (CAS No. 936-26-5) is a versatile and valuable compound in organic synthesis. Its applications span pharmaceuticals, agrochemicals, and material science, aligning with current trends in sustainability and green chemistry. By understanding its properties and uses, researchers and industry professionals can leverage this compound to advance their projects efficiently and safely.